Cas no 2344685-02-3 (Carbamic acid, N-[trans-3-(2-aminoethyl)cyclobutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[trans-3-(2-aminoethyl)cyclobutyl]-, 1,1-dimethylethyl ester
• CAS No: 2344685-02-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6024756
• PubChem ID: 132398633
• Update Time: 2025-11-03

Carbamic acid, N-[trans-3-(2-aminoethyl)cyclobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[trans-3-(2-aminoethyl)cyclobutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[3-(2-aminoethyl)cyclobutyl]carbamate
• 2344685-02-3
• trans-3-(2-Aminoethyl)-N-Boc-cyclobutanamine
• EN300-7335102
• tert-butyl N-[(1r,3s)-3-(2-aminoethyl)cyclobutyl]carbamate
• EN300-1440046
• Rel-tert-butyl ((1r,3s)-3-(2-aminoethyl)cyclobutyl)carbamate
• SY315975
• EN300-7325130
• AT21898
• 2172252-02-5
• tert-butyl N-[(1s,3r)-3-(2-aminoethyl)cyclobutyl]carbamate
• starbld0011855
• tert-Butyl (3-(2-aminoethyl)cyclobutyl)carbamate
• 2357597-45-4

• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-8(7-9)4-5-12/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9-
• InChI Key： ZJZXBMLQEHSJGB-KYZUINATSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@@H](CCN)C1

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 323.1±11.0 °C(Predicted)
• pka: 12.56±0.40(Predicted)

Additional information on Carbamic acid, N-[trans-3-(2-aminoethyl)cyclobutyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[trans-3-(2-Aminoethyl)cyclobutyl]-, 1,1-Dimethylethyl Ester

The compound with CAS No. 2344685-02-3, commonly referred to as Carbamic acid, N-[trans-3-(2-aminoethyl)cyclobutyl]-, 1,1-dimethylethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The chemical structure of this compound is characterized by a cyclobutane ring substituted with an aminoethyl group at the trans position. The presence of the amino group introduces potential for hydrogen bonding and interaction with biological systems. Additionally, the ester group derived from 1,1-dimethylethanol (isopropyl alcohol) contributes to the molecule's solubility and stability under various conditions.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring is known for its ability to induce strain in molecular structures, which can enhance binding affinity to target proteins. This property makes it a valuable component in the design of bioactive molecules.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for experimental purposes.

In terms of applications, this compound has shown promise in preliminary biological assays. Its ability to interact with specific enzymes or receptors suggests potential utility in therapeutic interventions. For instance, recent research has explored its role as a precursor for more complex bioactive molecules.

The physical properties of this compound are also noteworthy. Its melting point and boiling point are consistent with similar organic compounds, making it suitable for various chemical reactions under controlled conditions. The solubility profile indicates that it can dissolve in common organic solvents but has limited solubility in water.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies suggest that it undergoes hydrolysis under certain conditions, which could influence its persistence in the environment.

In conclusion, Carbamic acid, N-[trans-3-(2-aminoethyl)cyclobutyl]-, 1,1-dimethylethyl ester is a versatile molecule with intriguing chemical properties and potential applications across multiple disciplines. Continued research into its synthesis, biological activity, and environmental behavior will undoubtedly shed more light on its full potential.